Ethyl 4-ethyl-5-(2-methoxyethylsulfanylcarbonyl)-6-methyl-2-phenyl-1,4-dihydropyridine-3-carboxylate
Ethyl 4-ethyl-5-(2-methoxyethylsulfanylcarbonyl)-6-methyl-2-phenyl-1,4-dihydropyridine-3-carboxylate
MRS-1477 is a TRPV1 positive allosteric modulator (PAM).
Brand Name:
Vulcanchem
CAS No.:
212200-21-0
VCID:
VC0536296
InChI:
InChI=1S/C21H27NO4S/c1-5-16-17(21(24)27-13-12-25-4)14(3)22-19(15-10-8-7-9-11-15)18(16)20(23)26-6-2/h7-11,16,22H,5-6,12-13H2,1-4H3
SMILES:
CCC1C(=C(NC(=C1C(=O)OCC)C2=CC=CC=C2)C)C(=O)SCCOC
Molecular Formula:
C21H27NO4S
Molecular Weight:
389.5 g/mol
Ethyl 4-ethyl-5-(2-methoxyethylsulfanylcarbonyl)-6-methyl-2-phenyl-1,4-dihydropyridine-3-carboxylate
CAS No.: 212200-21-0
Inhibitors
VCID: VC0536296
Molecular Formula: C21H27NO4S
Molecular Weight: 389.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 212200-21-0 |
|---|---|
| Product Name | Ethyl 4-ethyl-5-(2-methoxyethylsulfanylcarbonyl)-6-methyl-2-phenyl-1,4-dihydropyridine-3-carboxylate |
| Molecular Formula | C21H27NO4S |
| Molecular Weight | 389.5 g/mol |
| IUPAC Name | ethyl 4-ethyl-5-(2-methoxyethylsulfanylcarbonyl)-6-methyl-2-phenyl-1,4-dihydropyridine-3-carboxylate |
| Standard InChI | InChI=1S/C21H27NO4S/c1-5-16-17(21(24)27-13-12-25-4)14(3)22-19(15-10-8-7-9-11-15)18(16)20(23)26-6-2/h7-11,16,22H,5-6,12-13H2,1-4H3 |
| Standard InChIKey | DMVMFYWYJCPZGS-UHFFFAOYSA-N |
| SMILES | CCC1C(=C(NC(=C1C(=O)OCC)C2=CC=CC=C2)C)C(=O)SCCOC |
| Canonical SMILES | CCC1C(=C(NC(=C1C(=O)OCC)C2=CC=CC=C2)C)C(=O)SCCOC |
| Appearance | Solid powder |
| Description | MRS-1477 is a TRPV1 positive allosteric modulator (PAM). |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >3 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | 4,5-diethyl-3-(2-methoxyethylthio)-2-methyl-6-phenyl-1,4-dihydropyridine-3,5-dicarboxylate MRS1477 |
| Reference | 1: Nazıroğlu M, Çiğ B, Blum W, Vizler C, Buhala A, Marton A, Katona R, Jósvay K, Schwaller B, Oláh Z, Pecze L. Targeting breast cancer cells by MRS1477, a positive allosteric modulator of TRPV1 channels. PLoS One. 2017 Jun 22;12(6):e0179950. doi: 10.1371/journal.pone.0179950. eCollection 2017. PubMed PMID: 28640864; PubMed Central PMCID: PMC5481018. 2: Lebovitz EE, Keller JM, Kominsky H, Kaszas K, Maric D, Iadarola MJ. Positive allosteric modulation of TRPV1 as a novel analgesic mechanism. Mol Pain. 2012 Sep 21;8:70. doi: 10.1186/1744-8069-8-70. PubMed PMID: 22998799; PubMed Central PMCID: PMC3556054. 3: Kaszas K, Keller JM, Coddou C, Mishra SK, Hoon MA, Stojilkovic S, Jacobson KA, Iadarola MJ. Small molecule positive allosteric modulation of TRPV1 activation by vanilloids and acidic pH. J Pharmacol Exp Ther. 2012 Jan;340(1):152-60. doi: 10.1124/jpet.111.183053. Epub 2011 Oct 17. PubMed PMID: 22005042; PubMed Central PMCID: PMC3251023. |
| PubChem Compound | 9843337 |
| Last Modified | Nov 11 2021 |
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